![molecular formula C10H19F6N2P B1224687 1-Hexyl-3-methylimidazolium hexafluorophosphate CAS No. 304680-35-1](/img/structure/B1224687.png)
1-Hexyl-3-methylimidazolium hexafluorophosphate
Overview
Description
1-Hexyl-3-methylimidazolium hexafluorophosphate, also known as this compound, is a useful research compound. Its molecular formula is C10H19F6N2P and its molecular weight is 312.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Ion-Selective Electrodes
1-Hexyl-3-methylimidazolium hexafluorophosphate is used in polymeric membranes of solid contact type lead ion-selective electrodes. It exhibits desirable analytical parameters such as low detection limits, Nernstian response slope, a broad concentration range, quick response time, long lifetime, and excellent selectivity for Pb(II) ions, making it suitable for the direct determination of Pb2+ ions in real water samples (Wardak, 2013).
Physicochemical Properties
The physicochemical properties such as density, viscosity, conductivity, and heat capacity of this compound have been extensively studied. These properties are essential for assessing the suitability of this compound in various applications, including in the design and use of ionic liquids (Li et al., 2011).
Synthesis and Characterization
This compound can be synthesized efficiently under microwave radiation, which offers advantages like reduced reaction time. Its structure and purity have been confirmed using techniques such as FT-IR, 1HNMR, 13CNMR, and high-performance liquid chromatography (Ma Xiao-guo, 2010).
Liquid Phase Behavior
Studying the liquid-liquid equilibria of hexafluorophosphate ionic liquids provides insights into the influence of various factors like cation alkyl chain length and alcohol chain length on their phase behavior. This research is crucial for applications in chemical processing and separation technologies (Makowska et al., 2011).
Viscosity in Ionic Liquid Mixtures
The viscosities of mixtures of this compound with CO2 have been measured, providing valuable data for applications in fields like gas absorption and ionic liquid-based technologies (Tomida et al., 2011).
Thermophysical Properties
Studies on the thermophysical and excess molar properties of binary systems containing this ionic liquid provide essential data for understanding molecular interactions and design of new ionic liquid systems (Malek et al., 2014).
Intrinsic Cation-Anion Interactions
Investigations into the nature and strength of intrinsic cation-anion interactions of this compound clusters help understand how these interactions influence the macroscopic properties of ionic liquids (Roy & Rodgers, 2021).
Surface Characteristics
Determining the surface characteristics of this compound through methods like inverse gas chromatography helps in understanding its interfacial behavior, which is crucial in applications like chromatography and surface science (Wang et al., 2013).
Shear Relaxation in Ionic Liquids
The shear relaxation properties of imidazolium-based room-temperature ionic liquids, including this compound, provide insights into their dynamic properties, which are relevant for industrial applications and fundamental research (Yamaguchi et al., 2010).
Applications in Polymer Synthesis
This compound has been used in the synthesis of well-defined poly(acrylates) via copper(II)-mediated photoinduced living radical polymerization, demonstrating its potential in green chemistry and polymer science applications (Anastasaki et al., 2015).
Dispersive Liquid-Liquid Microextraction
This compound has been used effectively in dispersive liquid-liquid microextraction of Pd(II), demonstrating its utility in trace metal analysis and environmental monitoring (Eskandari, 2012).
Vapor-Liquid Equilibrium Studies
The study of vapor-liquid equilibrium of this ionic liquid with various compounds is crucial for applications in chemical engineering and separation processes (Zhang et al., 2018).
Solubility Parameter Determination
Determining the solubility parameter of this compound is essential for understanding its solubility and miscibility characteristics, which are vital for various industrial applications (Deng et al., 2013).
Corrosion Inhibition
This compound has been studied as a corrosion inhibitor for mild steel in acidic solutions, highlighting its potential in materials science and industrial corrosion protection (Mashuga et al., 2015).
Molecular Dynamics Simulations
Molecular Dynamics simulations of this compound provide insights into its structural features, contributing to a deeper understanding of ionic liquid behavior at the molecular level (Shimizu & Lopes, 2015).
Mechanism of Action
Target of Action
1-Hexyl-3-methylimidazolium hexafluorophosphate, also known as 1-Hexyl-3-methyl-1H-imidazol-3-ium hexafluorophosphate(V), is an ionic liquid . Its primary targets are divalent metal cations . These cations play crucial roles in various biological processes, including enzyme function and signal transduction.
Mode of Action
This compound acts as a chelate extraction solvent . It forms complexes with divalent metal cations, thereby altering their availability and activity within the system .
Result of Action
The molecular and cellular effects of this compound’s action depend on the specific divalent metal cations it targets. By chelating these cations, it can alter their biological activities, potentially leading to changes in cellular function .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its ability to chelate divalent metal cations might be affected by the pH and ionic strength of the environment . Additionally, as an ionic liquid, it is water-immiscible , which could influence its distribution and action in aqueous environments.
Safety and Hazards
Future Directions
Given its unique properties and potential applications, HMIMPF6 is likely to continue to be a subject of research, particularly in the field of electrochemistry and energy storage . Its use as a chelate extraction solvent for divalent metal cations also suggests potential applications in metal recovery and recycling .
Biochemical Analysis
Biochemical Properties
1-Hexyl-3-methylimidazolium hexafluorophosphate plays a crucial role in biochemical reactions, particularly in the extraction and stabilization of metal cations . It interacts with enzymes, proteins, and other biomolecules through ionic and hydrophobic interactions. For instance, it can act as a chelate extraction solvent for divalent metal cations using 4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedione as an extractant . These interactions are essential for various biochemical processes, including catalysis and molecular recognition.
Cellular Effects
This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism . It has been observed to interact with cellular membranes, potentially altering membrane fluidity and permeability. This compound can also impact the expression of genes involved in metabolic pathways, leading to changes in cellular metabolism and energy production .
Molecular Mechanism
The molecular mechanism of this compound involves its ability to bind to biomolecules and modulate their activity . It can inhibit or activate enzymes by interacting with their active sites or allosteric sites. Additionally, this compound can influence gene expression by binding to transcription factors or other regulatory proteins, thereby altering the transcriptional activity of specific genes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties . This compound is known for its high thermal stability, which allows it to maintain its biochemical activity over extended periods . Long-term exposure to this compound may lead to gradual degradation, potentially affecting its efficacy in biochemical reactions .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . At low doses, it may exhibit beneficial effects on cellular function and metabolism. At high doses, it can cause toxic or adverse effects, including cellular damage and disruption of metabolic processes . Threshold effects have been observed, indicating that there is a specific dosage range within which this compound is effective without causing harm .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors essential for metabolic processes . It can affect metabolic flux and metabolite levels by modulating the activity of key enzymes involved in these pathways . This compound’s interactions with metabolic enzymes can lead to changes in the overall metabolic profile of cells .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions facilitate its localization and accumulation in specific cellular compartments, influencing its biochemical activity . The compound’s hydrophobic nature allows it to integrate into cellular membranes, affecting its distribution within cells .
Subcellular Localization
This compound exhibits specific subcellular localization, which can impact its activity and function . It may be directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization is crucial for its role in biochemical reactions, as it ensures that the compound is present in the appropriate cellular context to exert its effects .
Properties
IUPAC Name |
1-hexyl-3-methylimidazol-3-ium;hexafluorophosphate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N2.F6P/c1-3-4-5-6-7-12-9-8-11(2)10-12;1-7(2,3,4,5)6/h8-10H,3-7H2,1-2H3;/q+1;-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPWSSSRXUOQNMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN1C=C[N+](=C1)C.F[P-](F)(F)(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19F6N2P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6047949 | |
Record name | 1-Hexyl-3-methylimidazolium hexafluorophosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6047949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
304680-35-1 | |
Record name | 1-Hexyl-3-methylimidazolium hexafluorophosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6047949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Hexyl-3-methylimidazolium Hexafluorophosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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